Aluminum metal granular 8-20 mesh Aluminum metal granular 8-20 mesh Aluminum is the most abundant metal in the earth's crust. It is always found combined with other elements such as oxygen, silicon, and fluorine. Aluminum as the metal is obtained from aluminum-containing minerals. Small amounts of aluminum can be found dissolved in water. Aluminum metal is light in weight and silvery-white in appearance. Aluminum is used for beverage cans, pots and pans, airplanes, siding and roofing, and foil. Aluminum is often mixed with small amounts of other metals to form aluminum alloys, which are stronger and harder. Aluminum compounds have many different uses, for example, as alums in water-treatment and alumina in abrasives and furnace linings. They are also found in consumer products such as antacids, astringents, buffered aspirin, food additives, and antiperspirants.
Aluminum metal held above melting point of 1220°F (660°C) for ease in handling. Cools and solidifies if released. Contact causes thermal burns. Plastic or rubber may melt or lose strength upon contact. Protective equipment designed for chemical exposure only is not effective against direct contact. Take care walking on the surface of a spill to avoid stepping into a pocket of molten aluminum below the crust. Do not attempt to remove aluminum impregnated clothing because of the danger of tearing flesh if there has been a burn.
Aluminum, also known as 13AL or aluminio, belongs to the class of inorganic compounds known as homogeneous post-transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a post-transition metal atom. Aluminum has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Aluminum is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 7429-90-5
VCID: VC0147820
InChI: InChI=1S/Al
SMILES: [Al]
Molecular Formula: Al
Molecular Weight: 26.981538 g/mol

Aluminum metal granular 8-20 mesh

CAS No.: 7429-90-5

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VCID: VC0147820

Molecular Formula: Al

Molecular Weight: 26.981538 g/mol

Aluminum metal granular 8-20 mesh - 7429-90-5

CAS No. 7429-90-5
Product Name Aluminum metal granular 8-20 mesh
Molecular Formula Al
Molecular Weight 26.981538 g/mol
IUPAC Name aluminum
Standard InChI InChI=1S/Al
Standard InChIKey XAGFODPZIPBFFR-UHFFFAOYSA-N
Impurities Impurities: Silicon, iron, titanium, and vanadium
Other impurities: carbides of aluminum and iron, and the nitrides of aluminum and iron
Aluminas in general commerce that are used for smelting of metal presently contain over 99% aluminum oxides. The generally accepted levels of chemical impurities are under 0.005% of iron, titanium, zinc and sodium oxides, titanium dioxide, and vanadium and phosphorous pentoxides; crystalline silica dioxide content generally ranges between 0.01 and 0.02%.
SMILES [Al]
Canonical SMILES [Al]
Boiling Point 4221 °F at 760 mm Hg (NIOSH, 2016)
2327 °C
4221°F
Colorform Tin-white, malleable, ductile metal, with somewhat bluish tint
Silver white ductile metal, cubic
Crystalline solid
Silvery-white, malleable, ductile ... metal.
Density 2.7 (NIOSH, 2016)
2.70
2.7 g/cm³
Melting Point 1220 °F (NIOSH, 2016)
2.375 g·cm −3
660 °C
660°C
1220°F
Physical Description Aluminum powder, coated appears as a light gray or silver powdered metal. Easily ignited; burns with an intense flame.
Aluminum powder, pyrophoric appears as a light gray or silvery colored powdered metal.
Aluminum powder, uncoated appears as a light gray solid. Denser than water. Contact may burn skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
Aluminum metal held above melting point of 1220°F (660°C) for ease in handling. Cools and solidifies if released. Contact causes thermal burns. Plastic or rubber may melt or lose strength upon contact. Protective equipment designed for chemical exposure only is not effective against direct contact. Take care walking on the surface of a spill to avoid stepping into a pocket of molten aluminum below the crust. Do not attempt to remove aluminum impregnated clothing because of the danger of tearing flesh if there has been a burn.
DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; DryPowder, PelletsLargeCrystals, WetSolid; DryPowder, WetSolid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; WetSolid
A silvery-grey powder or tiny sheets
Solid
SILVERY-WHITE-TO-GREY POWDER.
Silvery-white, malleable, ductile, odorless metal.
Description Aluminum is the most abundant metal in the earth's crust. It is always found combined with other elements such as oxygen, silicon, and fluorine. Aluminum as the metal is obtained from aluminum-containing minerals. Small amounts of aluminum can be found dissolved in water. Aluminum metal is light in weight and silvery-white in appearance. Aluminum is used for beverage cans, pots and pans, airplanes, siding and roofing, and foil. Aluminum is often mixed with small amounts of other metals to form aluminum alloys, which are stronger and harder. Aluminum compounds have many different uses, for example, as alums in water-treatment and alumina in abrasives and furnace linings. They are also found in consumer products such as antacids, astringents, buffered aspirin, food additives, and antiperspirants.
Aluminum metal held above melting point of 1220°F (660°C) for ease in handling. Cools and solidifies if released. Contact causes thermal burns. Plastic or rubber may melt or lose strength upon contact. Protective equipment designed for chemical exposure only is not effective against direct contact. Take care walking on the surface of a spill to avoid stepping into a pocket of molten aluminum below the crust. Do not attempt to remove aluminum impregnated clothing because of the danger of tearing flesh if there has been a burn.
Aluminum, also known as 13AL or aluminio, belongs to the class of inorganic compounds known as homogeneous post-transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a post-transition metal atom. Aluminum has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Aluminum is a potentially toxic compound.
Shelf Life In moist air, oxide film forms which protects metal from corrosion.
Low melting solids or colorless, volatile liquids. /Alkylaluminum halides/
Less sensitive than trialkylaminums to oxidation upon exposure to air. /Alkylaluminum halides/
Solubility Insoluble (NIOSH, 2016)
Insoluble in water and in organic solvents. Soluble in dilute hydrochloric acid.
Soluble in HCl, H2SO4, hot water, and alkalies.
Insoluble in water.
Solubility in water: reaction
Insoluble
Synonyms Aluminium 27
Aluminium-27
Aluminum
Aluminum 27
Aluminum-27
Vapor Pressure 0 mm Hg (approx) (NIOSH, 2016)
1 mm Hg at 1284 °C
0 mmHg (approx)
PubChem Compound 5359268
Last Modified Nov 11 2021
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